Cas no 82588-40-7 (6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole)

6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole structure
82588-40-7 structure
Product Name:6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
CAS No:82588-40-7
MF:C12H12N2S
MW:216.302081108093
CID:987961
PubChem ID:333037
Update Time:2025-04-20

6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methylphenyl)-2,3-dihydroimidazo[2,1-b][1,3]thiazole
    • SR-01000398239-1
    • HMS2609P23
    • SMR000304617
    • 6-(4-METHYLPHENYL)-2H,3H-IMIDAZO[2,1-B][1,3]THIAZOLE
    • NSC332745
    • 6-P-TOLYL-2,3-DIHYDRO-IMIDAZO(2,1-B)THIAZOLE
    • 82588-40-7
    • ChemDiv3_015063
    • NSC-332745
    • MLS000720088
    • DTXSID30318584
    • HMS1515M15
    • AKOS001592567
    • SR-01000398239
    • CHEMBL1323486
    • CCG-103825
    • STL281421
    • Inchi: 1S/C12H12N2S/c1-9-2-4-10(5-3-9)11-8-14-6-7-15-12(14)13-11/h2-5,8H,6-7H2,1H3
    • InChI Key: GKXNHSYDHUBQMW-UHFFFAOYSA-N
    • SMILES: S1C2=NC(C3C=CC(C)=CC=3)=CN2CC1

Computed Properties

  • Exact Mass: 216.07211956g/mol
  • Monoisotopic Mass: 216.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.1Ų
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